N~3~-(2,3-dimethylphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide

• IUPAC Name: 3-N-(2,3-dimethylphenyl)-1-N,1-N-dimethylpiperidine-1,3-dicarboxamide
• InChI: InChI=1S/C17H25N3O2/c1-12-7-5-9-15(13(12)2)18-16(21)14-8-6-10-20(11-14)17(22)19(3)4/h5,7,9,14H,6,8,10-11H2,1-4H3,(H,18,21)
• InChI Key: ABUXLGIRPONTPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCCN(C2)C(=O)N(C)C)C
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N~3~-(2,3-dimethylphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide, commonly known as DMPA, is a synthetic compound that belongs to the class of piperidine derivatives. It is widely used in scientific research due to its unique pharmacological properties and potential therapeutic applications. In

Mechanism of Action

DMPA exerts its pharmacological effects by binding to the voltage-gated sodium channels and inhibiting their activation, thereby reducing the excitability of neurons. It also modulates the activity of GABA receptors and enhances the release of endogenous opioids, leading to analgesic and anticonvulsant effects. DMPA has been shown to have a high affinity for the brain and spinal cord, making it an attractive candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects:
DMPA has been shown to have a variety of biochemical and physiological effects, including the inhibition of neuronal excitability, the modulation of neurotransmitter release, and the reduction of inflammation. It has also been shown to have antioxidant and neuroprotective properties, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMPA in lab experiments is its high potency and selectivity for the nervous system. It has also been shown to have a low toxicity profile and a favorable pharmacokinetic profile. However, its use in lab experiments is limited by its high cost and the difficulty of synthesizing it in large quantities.

Future Directions

There are several future directions for the study of DMPA. One potential area of research is the development of new synthetic methods that can improve the yield and purity of DMPA. Another area of research is the investigation of the potential therapeutic applications of DMPA in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Finally, the use of DMPA as a tool in pharmacological research to study the function of ion channels and receptors in the nervous system is an area of ongoing interest.

Synthesis Methods

DMPA can be synthesized using various methods, including the reaction of 2,3-dimethylbenzoyl chloride with N,N-dimethylpiperidine in the presence of a base, or the reaction of N,N-dimethylpiperidine with 2,3-dimethylbenzaldehyde in the presence of a reducing agent. The purity and yield of DMPA can be improved by using different solvents and reaction conditions.

Scientific Research Applications

DMPA has been extensively studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anticonvulsant agent. It has also been investigated for its role in the treatment of Parkinson's disease, Alzheimer's disease, and other neurological disorders. In addition, DMPA has been used as a tool in pharmacological research to study the function of ion channels and receptors in the nervous system.